2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide

• Molecular Formula: C8H10N6OS2
• Molecular Weight: 270.3 g/mol
• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C8H10N6OS2/c1-5-3-16-7(9-5)10-6(15)4-17-8-11-12-13-14(8)2/h3H,4H2,1-2H3,(H,9,10,15)
• InChI Key: FHXXLLQSYVXBIR-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=NN2C

Description

2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide varies depending on the specific application. In antimicrobial and antifungal studies, this compound has been shown to inhibit the growth of various bacterial and fungal strains by disrupting their cell membranes or interfering with their metabolic pathways. In anticancer studies, it has been found to induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways or inhibiting specific enzymes. In enzyme inhibition studies, it has been shown to bind to the active site of the enzyme and prevent its catalytic activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide are also dependent on the specific application. In antimicrobial and antifungal studies, this compound has been shown to have minimal toxicity to mammalian cells and low potential for resistance development. In anticancer studies, it has been found to have selective cytotoxicity towards cancer cells and minimal toxicity towards normal cells. In enzyme inhibition studies, it has been shown to have high selectivity towards specific enzymes and low off-target effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide in lab experiments include its high purity, stability, and availability. The limitations include its relatively high cost, complex synthesis method, and potential toxicity towards certain cell types.

Future Directions

There are several future directions for the research on 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide. These include:
1. Further investigation of its antimicrobial and antifungal properties against emerging pathogens and drug-resistant strains.
2. Development of novel anticancer therapies based on the mechanism of action of this compound.
3. Synthesis of new derivatives and analogs with improved potency and selectivity.
4. Exploration of its potential applications in materials science and nanotechnology.
5. Investigation of its mechanism of action in enzyme inhibition studies and identification of new targets.
In conclusion, 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its derivatives.

Synthesis Methods

The synthesis method of 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide involves the reaction of 2-chloro-N-(4-methylthiazol-2-yl)acetamide with sodium azide and copper(I) iodide in a solvent such as dimethylformamide (DMF). The resulting product is purified and characterized by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-N-(4-methyl-thiazol-2-yl)-acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated for its antimicrobial, antifungal, and anticancer properties. In biochemistry, it has been studied for its ability to inhibit certain enzymes and modulate cellular signaling pathways. In materials science, it has been explored for its potential use as a building block for the synthesis of novel materials.